Cas no 187658-19-1 (1-(5-Fluoro-benzobthiophen-3-yl)-ethanone)

1-(5-Fluoro-benzothiophen-3-yl)-ethanone is a fluorinated benzothiophene derivative with significant utility in organic synthesis and pharmaceutical research. Its structure, featuring a fluoro-substituted benzothiophene core and an acetyl functional group, makes it a versatile intermediate for the development of bioactive compounds. The fluorine substitution enhances electronic properties, potentially improving binding affinity and metabolic stability in drug candidates. This compound is particularly valuable in medicinal chemistry for the synthesis of heterocyclic scaffolds with potential therapeutic applications. High purity and well-defined reactivity ensure reliable performance in coupling reactions, cyclizations, and other transformations. Its stability under standard laboratory conditions further supports its use in complex synthetic pathways.

1-(5-Fluoro-benzobthiophen-3-yl)-ethanone structure

187658-19-1 structure

Product Name:1-(5-Fluoro-benzobthiophen-3-yl)-ethanone

CAS No:187658-19-1

MF:C₁₀H₇FOS

MW:194.225384950638

MDL:MFCD12913734

CID:98239

PubChem ID:15501126

Update Time:2025-05-28

1-(5-Fluoro-benzobthiophen-3-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

- Ethanone,1-(5-fluorobenzo[b]thien-3-yl)-
- 3-Acetyl-5-fluorobenzo[b]thiophene
- 1-(5-Fluoro-1-benzothiophen-3-yl)ethanone
- 1-(5-Fluoro-benzo[b]thiophen-3-yl)-ethanone
- 1-(5-Fluorobenzo[b]thiophen-3-yl)ethanone
- C10H7FOS
- 1-(5-fluorobenzo[b]thiophen-3-yl)ethan-1-one
- AKOS015909992
- 187658-19-1
- SCHEMBL8561828
- MFCD12913734
- SB34660
- A926876
- CS-0333756
- 1-(5-fluoro-1-benzothiophen-3-yl)ethan-1-one
- DB-258856
- 1-(5-Fluoro-benzobthiophen-3-yl)-ethanone
- MDL： MFCD12913734
- Inchi： 1S/C10H7FOS/c1-6(12)9-5-13-10-3-2-7(11)4-8(9)10/h2-5H,1H3
- InChI Key： VUWDKOQPKHAVSN-UHFFFAOYSA-N
- SMILES： S1C=C(C(C)=O)C2C=C(C=CC1=2)F

Computed Properties

Exact Mass: 194.02021
Monoisotopic Mass: 194.02016418g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 219
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 45.3Å²

Experimental Properties

PSA: 17.07

1-(5-Fluoro-benzobthiophen-3-yl)-ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F647620-10mg	1-(5-Fluoro-benzo[b]thiophen-3-yl)-ethanone	187658-19-1		10mg	$ 50.00	2022-06-04
TRC	F647620-50mg	1-(5-Fluoro-benzo[b]thiophen-3-yl)-ethanone	187658-19-1		50mg	$ 95.00	2022-06-04
TRC	F647620-100mg	1-(5-Fluoro-benzo[b]thiophen-3-yl)-ethanone	187658-19-1		100mg	$ 160.00	2022-06-04
Alichem	A169004246-1g	1-(5-Fluorobenzo[b]thiophen-3-yl)ethanone	187658-19-1	95%	1g	$367.50	2023-09-02
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	28R0027-1g	1-(5-Fluoro-benzo[b]thiophen-3-yl)-ethanone	187658-19-1	96%	1g	3375.21CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	28R0027-5g	1-(5-Fluoro-benzo[b]thiophen-3-yl)-ethanone	187658-19-1	96%	5g	11787.79CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	28R0027-500mg	1-(5-Fluoro-benzo[b]thiophen-3-yl)-ethanone	187658-19-1	96%	500mg	2111.63CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	28R0027-250mg	1-(5-Fluoro-benzo[b]thiophen-3-yl)-ethanone	187658-19-1	96%	250mg	1484.07CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	28R0027-100mg	1-(5-Fluoro-benzo[b]thiophen-3-yl)-ethanone	187658-19-1	96%	100mg	1161.82CNY	2021-05-07
abcr	AB536699-1 g	1-(5-Fluoro-benzo[b]thiophen-3-yl)-ethanone	187658-19-1		1g	€1074.60	2023-05-18